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Compound of Interest

Pyridazine, 3-chloro-5-

Compound Name:
(methyithio)-

Cat. No.: B8564028

Get Quote

Introduction & Strategic Analysis

The synthesis of 3-chloro-5-(methylthio)pyridazine presents a classic regiochemical challenge.

Direct nucleophilic aromatic substitution (

) on the commercially available 3,5-dichloropyridazine typically yields the 3-methylthio-5-chloro
iIsomer (due to the activation of the

-position at C3), which is the constitutional isomer of the desired target.

To achieve the 3-chloro-5-methylthio substitution pattern, this protocol utilizes a "de novo" ring
construction strategy followed by regioselective functionalization. The core strategy relies on
the soft-nucleophile preference for the

-position (C5) of the pyridazinone Michael-acceptor system, followed by selective reductive
dechlorination and aromatization.

Retrosynthetic Logic

The pathway bypasses the regioselectivity issues of 3,5-dichloropyridazine by establishing the
C5-sulfur bond before establishing the C3-chlorine functionality.
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Key Transformation Logic

Starting Material:
Mucochloric Acid

Direct SNAr on 3,5-dichloropyridazine
yields the WRONG isomer (3-SMe-5-Cl).

beta-selective (C5).

Thiol attack on Int 1 isj

Intermediate 1:

Hydrazine Sulfate
Cyclocondensation

4,5-Dichloro-3(2H)-pyridazinone

NaSMe (1.1 eq)
Regioselective SNAr (C5)

Intermediate 2:

4-Chloro-5-(methylthio)pyridazin-3(2H)-one

Zn / AcOH

Selective Dechlorination

Intermediate 3:

5-(Methylthio)pyridazin-3(2H)-one

POCI3

Aromatization/Chlorination

TARGET:

3-Chloro-5-(methylthio)pyridazine

Click to download full resolution via product page

Figure 1: Retrosynthetic pathway designed to ensure correct regiochemistry (3-Cl, 5-SMe).

Experimental Protocols
Step 1: Synthesis of 4,5-Dichloro-3(2H)-pyridazinone

This step constructs the pyridazine core. Mucochloric acid acts as a 1,4-dielectrophile reacting

with hydrazine.

¢ Reagents: Mucochloric acid (1.0 eq), Hydrazine sulfate (1.1 eq), Water/HCI.
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e Mechanism: Condensation followed by cyclization.[1]
Protocol:

e Dissolve Mucochloric acid (16.9 g, 100 mmol) in 150 mL of water containing 5 mL of conc.
HCI.

e Add Hydrazine sulfate (14.3 g, 110 mmol) portion-wise at room temperature.

o Heat the suspension to reflux (100°C) for 3 hours. The mixture will thicken as the product
precipitates.

e Cool to 0°C in an ice bath and stir for 30 minutes.

e Filter the solid, wash with cold water (3 x 50 mL) and hexanes.
e Dryin avacuum oven at 50°C.

o Expected Yield: 85-95%

o Appearance: White to off-white crystalline solid.

Step 2: Regioselective Thiolation (The Critical Step)

This is the regiodefining step. While nitrogen nucleophiles can yield mixtures, soft sulfur
nucleophiles preferentially attack the C5 position (beta to the carbonyl Michael acceptor) of the
4,5-dichloro-3-pyridazinone system.

e Reagents: 4,5-Dichloro-3(2H)-pyridazinone (1.0 eq), Sodium thiomethoxide (NaSMe) (2.1
eq).

e Solvent: Methanol or Ethanol.[2][3]
Protocol:
e Suspend 4,5-Dichloro-3(2H)-pyridazinone (16.5 g, 100 mmol) in Methanol (200 mL).

e Cool the mixture to 0°C.
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e Add NaSMe (14.7 g, 210 mmol) slowly, maintaining internal temperature <10°C.

o Expert Insight: Using 2 equivalents is necessary because the first equivalent acts as a
base to deprotonate the N-H (forming the pyridazinone anion), while the second acts as
the nucleophile.

 Allow the reaction to warm to room temperature and reflux for 4—6 hours.
e Monitor: TLC (50% EtOAc/Hexane) should show consumption of starting material.

o Workup: Concentrate the solvent to ~50 mL. Pour into crushed ice/water (300 mL). Acidify to
pH 3 with 1N HCI.

« Filter the precipitate, wash with water, and dry.
e Product:4-Chloro-5-(methylthio)-3(2H)-pyridazinone.

» Expected Yield: 70-80%.[2]

Step 3: Reductive Dechlorination

We must remove the chlorine at C4 without desulfurizing the C5-SMe group. Zinc in Acetic Acid
is selected over catalytic hydrogenation (Pd/C) to avoid catalyst poisoning by sulfur and over
Raney Nickel to prevent desulfurization.

e Reagents: 4-Chloro-5-(methylthio)-3(2H)-pyridazinone (1.0 eq), Zinc dust (activated, 5.0 eq),
Glacial Acetic Acid.

Protocol:
e Dissolve the intermediate from Step 2 (10 g) in Glacial Acetic Acid (100 mL).
e Add Zinc dust (5.0 eq) in portions.

o Caution: Exothermic reaction.

e Heat to reflux for 2—4 hours.
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Monitor: LC-MS is preferred here to distinguish the dechlorinated product (M-34) from
starting material.

Workup: Filter off excess Zinc while hot. Concentrate the filtrate to dryness.
Resuspend residue in water, neutralize with sat.

, and extract with Ethyl Acetate (3x).

Dry (

) and concentrate.

Product:5-(Methylthio)pyridazin-3(2H)-one.

Step 4: Chlorination / Aromatization

The final step converts the cyclic amide (lactam) to the chloro-heterocycle.

Reagents: 5-(Methylthio)pyridazin-3(2H)-one (1.0 eq), Phosphorus Oxychloride (

) (excess).

Protocol:

Place 5-(Methylthio)pyridazin-3(2H)-one (5.0 g) in a round-bottom flask.
Add

(25 mL).

Heat to reflux (105°C) for 2 hours. The solid should dissolve, turning the solution dark.

Workup (Hazardous): Cool to room temperature. Pour the reaction mixture very slowly onto
crushed ice (200 g) with vigorous stirring.

o Safety:

hydrolysis is violent. Keep temperature <20°C.
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» Neutralize carefully with
or
to pH 7-8.

o Extract with Dichloromethane (DCM) (3 x 50 mL).
 Purify via flash chromatography (Silica gel, Hexane/EtOAc gradient).

e Final Product:3-Chloro-5-(methylthio)pyridazine.

Analytical Data & Quality Control

Specification | Expected
Parameter Notes
Value

Appearance Pale yellow to white solid

2.60 (s, 3H, SMe) H-6 is typically downfield due
: S, oH, e
to proximity to N. Coupling

1H NMR (CDCI3)

7.45 (d, 1H, H-4) constant
8.90 (d, 1H, H-6) Hz.
Characteristic Cl isotope
LC-MS (ESI+) [M+H]+ =160.99 / 162.99
pattern (3:1).
NOE correlation between SMe
Regiochemistry Check NOESY protons and H-4 confirms the

5-position.

Expert Insights & Troubleshooting

» Regioselectivity Verification: If the final NMR shows a singlet aromatic proton or different
coupling constants, you may have synthesized the 4-SMe isomer. This usually occurs if the
temperature in Step 2 is too high during addition, or if "hard" conditions (e.g., alkoxide
solvent without temperature control) are used.
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Dechlorination Efficiency: If Step 3 is sluggish, activate the Zinc dust by washing with dilute
HCI, then water, acetone, and ether prior to use.

Safety: The reaction of

with water generates massive amounts of HCI gas. Perform exclusively in a high-efficiency
fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8564028/docs#application-note-synthesis-protocols-
for-3-chloro-5-methylthio-pyridazine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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